2-Amino-5-iodo-6-methyl-4-pyrimidinol
Overview
Description
2-Amino-5-iodo-6-methyl-4-pyrimidinol is a chemical compound with the molecular formula C5H6IN3O and a molecular weight of 251.03 .
Molecular Structure Analysis
The InChI code for 2-Amino-5-iodo-6-methyl-4-pyrimidinol is 1S/C5H6IN3O/c1-2-3(6)4(10)9-5(7)8-2/h1H3, (H3,7,8,9,10) . This indicates the connectivity and hydrogen count of the molecule’s atoms, but does not provide three-dimensional structural information.Physical And Chemical Properties Analysis
2-Amino-5-iodo-6-methyl-4-pyrimidinol is a solid substance . It has a melting point of 219 - 220 C .Scientific Research Applications
Antibacterial and Antifungal Applications
2-Amino-5-iodo-6-methyl-4-pyrimidinol: has been studied for its potential use in creating novel metal complexes that exhibit significant antibacterial and antifungal properties . These complexes have shown higher activities against test microorganisms compared to the ligand activity alone, indicating its potential as a base compound in the development of new antimicrobial agents.
Organic Synthesis and Drug Discovery
The compound serves as a precursor in the synthesis of various organic molecules. Its iodine moiety makes it a valuable starting point for site-selective bromination, which is a critical step in the synthesis of many pharmaceuticals . This process is essential for creating diverse compound libraries for drug discovery.
Corrosion Inhibition
In the field of materials science, 2-Amino-5-iodo-6-methyl-4-pyrimidinol has been utilized as an organic inhibitor in the study of corrosion prevention . Its effectiveness in protecting metals from corrosion makes it a candidate for further research in industrial applications.
Bioactive Substance Research
This compound is also relevant in the study of bioactive substances. It can be used to create derivatives that are then tested for various biological activities, contributing to the understanding of bioactive compounds and their potential therapeutic uses .
Shape Memory Hydrogels
In advanced material research, derivatives of 2-Amino-5-iodo-6-methyl-4-pyrimidinol have been incorporated into the design of self-healing, shape memory hydrogels . These hydrogels have applications in controlled drug delivery systems, showcasing the compound’s versatility.
Cancer Research
There is evidence that structurally similar compounds to 2-Amino-5-iodo-6-methyl-4-pyrimidinol have been used in basic science studies related to cancer, particularly pancreas cancer . This suggests potential research avenues for the compound in oncology.
Mechanism of Action
properties
IUPAC Name |
2-amino-5-iodo-4-methyl-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6IN3O/c1-2-3(6)4(10)9-5(7)8-2/h1H3,(H3,7,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LIZYQAUQOBJSBC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NC(=N1)N)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6IN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10333578 |
Source
|
| Record name | 2-Amino-5-iodo-6-methyl-4-pyrimidinol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10333578 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-5-iodo-6-methyl-4-pyrimidinol | |
CAS RN |
22294-57-1 |
Source
|
| Record name | 2-Amino-5-iodo-6-methyl-4(3H)-pyrimidinone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=22294-57-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Amino-5-iodo-6-methyl-4-pyrimidinol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10333578 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
